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Compound of Interest

Compound Name:
Isopropyl 3-bromo-2-

oxopropanoate

CAS No.: 56417-63-1

Cat. No.: B1287688

Get Quote

High-Purity Heterocycle Synthesis & Medicinal Chemistry Applications

Compound Profile & Significance
Isopropyl 3-bromo-2-oxopropanoate (CAS: 56417-63-1), often referred to as Isopropyl

bromopyruvate, is a specialized

-halo-ketoester. While the ethyl analog (Ethyl bromopyruvate) is more common, the isopropyl
variant offers distinct advantages in medicinal chemistry:

Steric Bulk: The isopropyl group provides increased steric shielding around the ester

carbonyl, potentially reducing susceptibility to non-specific hydrolysis during aggressive

nucleophilic substitution reactions at the C3 position.

Lipophilicity: The isopropyl moiety increases the LogP of the final scaffold, a critical

parameter when synthesizing thiazole-based drug candidates where membrane permeability

is required.
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Prodrug Potential: In oncology research, 3-bromopyruvate (3-BP) is a potent hexokinase II

inhibitor. The isopropyl ester acts as a lipophilic prodrug, facilitating cellular entry before

intracellular esterases release the active 3-BP warhead.

Physicochemical Data
Property Specification

IUPAC Name Propan-2-yl 3-bromo-2-oxopropanoate

CAS Number 56417-63-1

Formula

MW 209.04 g/mol

Appearance Colorless to pale yellow liquid

Boiling Point ~85-90°C at 5 mmHg (Predicted)

Solubility
Soluble in DCM, THF, MeOH, EtOH; Sparingly

soluble in water

Reactivity Strong Electrophile (Lachrymator)

Critical Handling & Storage Protocols
Warning: This compound is a potent lachrymator and alkylating agent. It causes severe eye

irritation and skin burns.[1]

Storage: Store at 2–8°C under an inert atmosphere (Argon/Nitrogen). The compound is

moisture-sensitive; hydrolysis yields 3-bromopyruvic acid (highly corrosive) and isopropanol.

Handling: All operations must be performed in a fume hood. Double-glove (Nitrile/Neoprene)

is mandatory.

Quenching Spills: Treat spills with dilute aqueous ammonia or 10% sodium thiosulfate

solution to neutralize the alkylating bromide functionality before disposal.

Core Application: Hantzsch Thiazole Synthesis
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The primary synthetic utility of Isopropyl 3-bromo-2-oxopropanoate is the Hantzsch Thiazole

Synthesis.[2] It reacts with thioamides (or thioureas) to form isopropyl thiazole-4-carboxylates.

This route is preferred for generating libraries of lipophilic thiazole pharmacophores.

Mechanism of Action
The reaction proceeds via an initial

displacement of the bromide by the sulfur nucleophile, followed by cyclodehydration involving
the ketone carbonyl and the thioamide nitrogen.
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Figure 1: Mechanistic pathway of Hantzsch Thiazole Synthesis using Isopropyl 3-bromo-2-
oxopropanoate.

Experimental Protocol: Synthesis of Isopropyl 2-Amino-
4-thiazolecarboxylate
Objective: Synthesis of a thiazole scaffold using thiourea.

Reagents:

Isopropyl 3-bromo-2-oxopropanoate (1.0 equiv)

Thiourea (1.1 equiv)

Solvent: Ethanol (Absolute) or Methanol

Base (Optional):
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(for workup)

Step-by-Step Procedure:

Preparation: In a round-bottom flask equipped with a magnetic stir bar, dissolve Thiourea

(1.1 mmol) in Ethanol (5 mL).

Addition: Add Isopropyl 3-bromo-2-oxopropanoate (1.0 mmol) dropwise at room

temperature.

Note: The reaction is exothermic. For scales >1g, cool to 0°C during addition.

Reflux: Fit a reflux condenser and heat the mixture to reflux (approx. 78°C) for 1–2 hours.

Monitor by TLC (System: 30% EtOAc/Hexanes). The starting bromide spot (

) should disappear.

Precipitation (Hydrobromide Salt): Upon cooling, the product often crystallizes as the

hydrobromide salt.

If solid forms: Filter the solid and wash with cold ethanol.

If no solid: Concentrate the solvent to 20% volume and add diethyl ether to induce

precipitation.

Free Base Liberation: Suspend the salt in water and neutralize with saturated aqueous

until pH ~8. Extract with Ethyl Acetate (3x).

Purification: Dry organic layers over

, filter, and concentrate. Recrystallize from Ethanol/Water if necessary.

Expected Yield: 80–95% Key Observation: The isopropyl ester remains intact;

transesterification is minimal in ethanol if the reaction time is kept short and moisture is

excluded.
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Application 2: C3-Functionalization (Nucleophilic
Substitution)
For applications requiring the preservation of the

-keto moiety (e.g., synthesis of enzyme inhibitors), the bromide can be displaced by amines or
thiols under mild conditions.

Protocol: N-Alkylation of Secondary Amines
Objective: Synthesis of Isopropyl 3-(dialkylamino)-2-oxopropanoate.

Reagents:

Secondary Amine (e.g., Morpholine, 1.0 equiv)

Isopropyl 3-bromo-2-oxopropanoate (1.0 equiv)

Base:

(1.2 equiv) or TEA (1.2 equiv)

Solvent: Dry THF or DMF

Procedure:

Setup: Suspend

in dry THF at 0°C.

Amine Addition: Add the secondary amine and stir for 10 minutes.

Electrophile Addition: Slowly add Isopropyl 3-bromo-2-oxopropanoate (diluted in THF)

dropwise at 0°C.

Critical: Low temperature prevents self-condensation (aldol-type) of the pyruvate.

Reaction: Stir at 0°C for 30 minutes, then allow to warm to Room Temperature for 1 hour.
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Workup: Filter off inorganic salts. Concentrate filtrate. Purify via flash chromatography (Silica,

Hex/EtOAc).

Troubleshooting & Optimization
Issue Probable Cause Solution

Low Yield (Hantzsch) Hydrolysis of ester

Ensure solvents are dry

(anhydrous EtOH). Avoid

prolonged reflux.

Dark/Tar Formation Polymerization of reagent

Store reagent at 4°C. Distill

reagent if yellow/brown before

use. Run reaction at lower

temp (RT) for longer time.

Lachrymation in Lab Vapor leak

Use a bleach trap for rotary

evaporator exhaust. Neutralize

glassware with ammonia

before removing from hood.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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